Cas no 2137742-75-5 (4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride)

• Product Name: 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride
• CAS No: 2137742-75-5
• CID: 4640178
• Update Time: 2025-10-31

4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride

Additional information on 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride

Comprehensive Overview of 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride (CAS No. 2137742-75-5)

4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride (CAS No. 2137742-75-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its bromothiophene moiety and amino acid backbone, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which combine a thiophene ring with a 4-bromo substitution, offering unique electronic and steric properties for molecular interactions.

The CAS No. 2137742-75-5 is frequently searched in scientific databases due to its relevance in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility, making it suitable for various experimental protocols. Current trends in AI-driven drug design and computational chemistry have further amplified interest in this compound, as it serves as a valuable building block for high-throughput screening and structure-activity relationship (SAR) studies. Users often inquire about its purity, synthesis methods, and compatibility with peptide coupling reagents, reflecting its utility in modern laboratories.

From a synthetic perspective, 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic substitution techniques. Its bromothiophene group is a key functional handle for further derivatization, enabling the creation of diverse analogs for targeted therapy research. The compound’s carboxylic acid and primary amine functionalities also make it a candidate for prodrug development, a hot topic in precision medicine.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for CAS No. 2137742-75-5, aligning with global sustainability goals. Questions about its storage conditions, stability, and handling precautions are common among laboratory professionals, emphasizing the need for detailed technical documentation. Additionally, its potential role in neuropharmacology and enzyme inhibition studies has sparked discussions in academic forums, linking it to cutting-edge therapeutic areas.

The compound’s nomenclature, 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride, may appear complex, but its systematic name provides clarity for regulatory and patent purposes. Analysts tracking chemical patent filings often encounter this compound in applications related to kinase inhibitors or GPCR modulators. Its molecular weight and logP values are critical parameters for ADMET prediction, a frequent query among bioinformaticians.

In summary, 4-amino-3-(4-bromothiophen-2-yl)butanoic acid hydrochloride (CAS No. 2137742-75-5) represents a versatile tool for drug development, with its bromothiophene core and ionizable groups enabling broad applicability. As the scientific community continues to explore fragment-based drug discovery and bioconjugation strategies, this compound is poised to remain a focal point in innovative research.